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Compound of Interest

Compound Name: Dipentaerythritol

Cat. No.: B087275

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Dipentaerythritol, including detailed operational and disposal plans to foster a culture
of safety and confidence in your laboratory.

Personal Protective Equipment (PPE)

When handling Dipentaerythritol, particularly where dust formation is possible, a
comprehensive approach to personal protection is crucial. The following personal protective
equipment (PPE) is recommended to minimize exposure and ensure safety.

Engineering Controls: Primary exposure control should be achieved through engineering
solutions.

o Ventilation: Always handle Dipentaerythritol in a well-ventilated area.[1][2] The use of local
exhaust ventilation is recommended to keep airborne concentrations low.[1]

Personal Protective Equipment:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1]

o Skin Protection: To prevent skin contact, wear appropriate protective gloves and clothing.[1]
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» Respiratory Protection: In situations where dust is generated or ventilation is inadequate, a
NIOSH/MSHA-approved respirator should be used.[3] All respirator use must adhere to the
OSHA respirator regulations found in 29 CFR 1910.134 or European Standard EN 149.[1]

Occupational Exposure Limits

While there are no specific OSHA Permissible Exposure Limits (PELs) or NIOSH
Recommended Exposure Limits (RELS) established for Dipentaerythritol, it is often found in
technical grades with Pentaerythritol.[1][2][4] Therefore, the exposure limits for Pentaerythritol
dust are relevant and should be observed as a conservative measure.

Value (Respirable

Agency Limit Type Value (Total Dust) Fraction)
OSHA PEL (TWA) 15 mg/m3 5 mg/m3
NIOSH REL (TWA) 10 mg/m3 5 mg/m3
CAL/OSHA PEL (TWA) 10 mg/m3 5 mg/m3
ACGIH TLV (TWA) 10 mg/m?

Data sourced from OSHA and NIOSH for Pentaerythritol, a related compound often present in
technical grade Dipentaerythritol.[1][5]

Operational Plan: Step-by-Step Handling and
Storage

A systematic approach to handling and storage is essential for maintaining a safe laboratory
environment.

Preparation and Handling:

o Area Preparation: Ensure the work area is clean and equipped with adequate ventilation
before handling Dipentaerythritol.

» Personal Protection: Don the required personal protective equipment, including safety
goggles, gloves, and a lab coat. A respirator should be used if dust generation is anticipated.
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» Handling: Minimize the generation of dust during handling.[1] Avoid contact with eyes, skin,
and clothing.[1] Do not ingest or inhale the substance.[1]

» Hygiene: Wash hands thoroughly after handling the material.[1] Contaminated clothing
should be removed and washed before reuse.[1]

Storage:

o Container: Keep the container tightly closed when not in use.[1]

e Location: Store in a cool, dry, and well-ventilated area.[1]

e Incompatibilities: Store away from incompatible materials such as strong oxidizing agents.[1]
Emergency and Disposal Plans

Accidental Release Measures:

In the event of a spill, immediate and appropriate action is necessary to contain and clean the

area while ensuring personnel safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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